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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzoic acid

Cat. No.: B1266419

In-Depth Technical Guide: 4-Bromo-3-
methylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 4-Bromo-3-methylbenzoic acid, a compound of significant interest in organic
synthesis and pharmaceutical development.

Physicochemical Data

The core molecular properties of 4-Bromo-3-methylbenzoic acid are summarized below. This
data is essential for reaction stoichiometry, analytical characterization, and formulation
development.

Property Value

Molecular Formula CsH7BrO2[1][2][3][41[5]

Molecular Weight 215.04 g/mol [2][5][6]

CAS Number 7697-28-1[1][2][4]

Appearance Tan or white to off-white crystalline powder[3][4]
Melting Point 211-218 °CJ[3]
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Experimental Protocols

While this guide focuses on the fundamental properties, a common experimental protocol
involving this acid is its synthesis. A representative synthetic procedure is outlined below:

Synthesis of 4-Bromo-3-methylbenzoic Acid

A solution of sodium nitrate (32 g, 0.463 mol) in water (100 mL) was added to a reaction
mixture over 15 minutes, while maintaining the temperature at -1 to -2°C.[2] The mixture was
stirred at this temperature for 1.5 hours.[2] Subsequently, the reaction mixture was slowly
added to a suspension of copper(l) bromide (73 g, 0.508 mol) in water (73 mL) and aqueous
HBr (73 mL).[2] The resulting mixture was stirred at 25°C for 1 hour and then heated at 70°C
for 1 hour.[2] The solid product was filtered, washed with water until the filtrate reached a
neutral pH, and then dried to yield 4-Bromo-3-methylbenzoic acid.[2]

Logical Relationships

The following diagram illustrates the relationship between the compound's name, its chemical
formula, and its resulting molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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